Cas no 1774902-98-5 (5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1774902-98-5
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 5220555
• Update Time: 2025-05-19

5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C10H8ClN3O2/c1-6-3-2-4-7(5-6)14-12-8(10(15)16)9(11)13-14/h2-5H,1H3,(H,15,16)
• InChI Key： OZXRRBSAWYGOLW-UHFFFAOYSA-N
• SMILES： N1=C(Cl)C(C(O)=O)=NN1C1=CC=CC(C)=C1

Additional information on 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid

Introduction to 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1774902-98-5)

5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid, identified by its CAS number 1774902-98-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The presence of a chloro substituent and a carboxylic acid functional group on the triazole ring enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid make it particularly interesting for researchers exploring novel therapeutic agents. The m-tolyl (methylphenyl) group introduces a hydrophobic pocket that can interact with biological targets, while the carboxylic acid moiety provides opportunities for further functionalization, such as esterification or amidation, to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that triazole compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid derivative has been investigated for its potential as a scaffold in the development of new drugs targeting various diseases. Its unique structure allows for selective binding to biological receptors, which is crucial for achieving high efficacy with minimal side effects.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chloro and carboxylic acid groups serve as reactive sites that can be manipulated to create a wide range of derivatives. For instance, researchers have explored its use in constructing more complex molecules by employing palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These transformations have enabled the synthesis of novel analogs with enhanced pharmacological properties.

The pharmaceutical industry has shown particular interest in 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid due to its potential as a lead compound for drug discovery. Preclinical studies have highlighted its ability to modulate enzyme activity and interfere with signaling pathways involved in disease progression. For example, derivatives of this compound have been found to inhibit kinases and other enzymes implicated in cancer metabolism. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

Recent advances in computational chemistry have further accelerated the exploration of 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid by enabling virtual screening and molecular docking studies. These techniques allow researchers to predict the binding affinity of the compound to target proteins with high accuracy. Such simulations have guided the design of optimized derivatives with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has been instrumental in streamlining the drug discovery process.

The synthesis of 5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid also presents interesting challenges that highlight its synthetic utility. The triazole ring can be constructed via cycloaddition reactions between azides and alkynes (Cope reaction), while the chloro and carboxylic acid functionalities can be introduced through subsequent chemical modifications. These synthetic strategies not only demonstrate the compound's versatility but also provide valuable insights into developing new methodologies for constructing heterocyclic scaffolds.

In conclusion,5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1774902-98-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for further exploration in drug development. As research continues to uncover new applications for this molecule,5-Chloro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid is likely to play a crucial role in shaping the future of medicinal chemistry.